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Compound Name:
Ethyl 3-(pyridin-2-

ylamino)propanoate

Cat. No.: B119372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-(pyridin-2-ylamino)propanoate is a key intermediate in the synthesis of Dabigatran

etexilate, a potent, orally active direct thrombin inhibitor used clinically as an anticoagulant.[1]

[2][3][4][5] Given its role as a precursor to a major therapeutic agent, understanding its

physicochemical properties and handling procedures is crucial for researchers in medicinal

chemistry and drug development. One source has also suggested that Ethyl 3-(pyridin-2-
ylamino)propanoate may possess intrinsic biological activity as a thrombin inhibitor with

potential anti-inflammatory and anti-cancer properties.[6]

This document provides detailed protocols for the preparation of stock solutions of Ethyl 3-
(pyridin-2-ylamino)propanoate, intended for use in research and development settings.

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 3-(pyridin-2-ylamino)propanoate
is presented in the table below.
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Property Value Reference(s)

CAS Number 103041-38-9 [7][8][9][10][11]

Molecular Formula C₁₀H₁₄N₂O₂ [7][9][10][11]

Molecular Weight 194.23 g/mol [2][6][9][11]

Appearance
White to pale yellow crystal or

white solid/powder.[2][7][9][11]
[1][2][7][9][11]

Melting Point 48-50 °C [3][4]

Boiling Point 125 °C at 0.2 mmHg [1][4][11]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Methanol,

Chloroform, Dichloromethane,

Ethyl Acetate, and Acetone.[8]

[11]

[8][11]

Storage

Store in a refrigerator at 2-8°C

or for long-term storage as a

stock solution at -20°C.[7][8][9]

[7][8][9]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ethyl 3-(pyridin-2-
ylamino)propanoate in dimethyl sulfoxide (DMSO), a common solvent for in vitro biological

assays.

Materials:

Ethyl 3-(pyridin-2-ylamino)propanoate (purity ≥95%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the container of Ethyl 3-(pyridin-2-ylamino)propanoate to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out 1.942 mg of Ethyl 3-(pyridin-2-ylamino)propanoate and

transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization (Optional): If the stock solution is to be used in sterile cell culture applications, it

can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile tube.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C in tightly sealed tubes. For short-term storage (a few

days), 2-8°C is acceptable.

Calculation for a 10 mM Stock Solution:

To prepare a 10 mM (0.01 mol/L) solution:

Molecular Weight (MW) = 194.23 g/mol

Mass (g) = Molarity (mol/L) * Volume (L) * MW ( g/mol )

Mass (mg) for 1 mL = 0.01 mol/L * 0.001 L * 194.23 g/mol * 1000 mg/g = 1.9423 mg

Preparation of Working Solutions for Cell Culture
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This protocol describes the serial dilution of the 10 mM DMSO stock solution to prepare

working concentrations for cell-based assays.

Materials:

10 mM stock solution of Ethyl 3-(pyridin-2-ylamino)propanoate in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or multi-well plates

Pipettors and sterile filter tips

Procedure:

Thawing: Thaw an aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations. It is crucial to maintain a final DMSO concentration that is

non-toxic to the cells (typically ≤ 0.5%).

Example Dilution for a 10 µM Working Solution:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting. This results in a 10 µM working solution with a final

DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

in the cell culture medium as the highest concentration of the test compound used.

Application: Add the prepared working solutions and the vehicle control to the cells and

proceed with the experiment.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat when handling Ethyl 3-(pyridin-2-ylamino)propanoate.
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Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with soap and water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Visualization of Experimental Workflow and
Biological Context
The following diagrams illustrate the general workflow for preparing stock and working solutions

of Ethyl 3-(pyridin-2-ylamino)propanoate and the biological context of its end-product,

Dabigatran.
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Caption: Workflow for the preparation of stock and working solutions.
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Caption: Inhibition of the coagulation cascade by Dabigatran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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